Cas no 2113454-32-1 (methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2113454-32-1
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD31462827
• CID: 5606711
• PubChem ID: 165466665
• Update Time: 2025-06-12

methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate
• 2113454-32-1
• EN300-786124

• MDL： MFCD31462827
• Inchi： 1S/C8H11N3O2/c1-13-8(12)7-6(9-11-10-7)5-3-2-4-5/h5H,2-4H2,1H3,(H,9,10,11)
• InChI Key： WNUGUPZQMVROMB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2CCC2)=NNN=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate

Exploring Methyl 5-Cyclobutyl-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2113454-32-1): A Versatile Building Block in Modern Chemistry

In the rapidly evolving field of organic chemistry, methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2113454-32-1) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic derivative combines a cyclobutyl moiety with a 1,2,3-triazole ring, offering a robust platform for drug discovery, materials science, and agrochemical research. Its carboxylate ester functionality further enhances its reactivity, making it a valuable intermediate in synthetic routes.

The compound's CAS number 2113454-32-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential in click chemistry applications, where the 1,2,3-triazole core serves as a stable linkage for bioconjugation. Recent trends in green chemistry have also spotlighted derivatives like this due to their compatibility with solvent-free reactions and catalytic transformations.

One of the most compelling aspects of methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate is its role in medicinal chemistry. The triazole scaffold is a privileged structure in drug design, known for its metabolic stability and hydrogen-bonding capabilities. Coupled with the sterically constrained cyclobutyl group, this compound may modulate pharmacokinetic properties—a hot topic in AI-driven drug discovery forums. Computational studies often highlight such fragments for virtual screening libraries.

From a synthetic perspective, the ester group in methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate allows for straightforward derivatization. Laboratories focusing on high-throughput synthesis or combinatorial chemistry leverage this feature to generate diverse analogs. The compound’s stability under acidic and basic conditions further aligns with industrial demands for scalable processes—a frequent discussion point in process chemistry webinars.

Environmental scientists have begun exploring triazole-based compounds like this for their biodegradability profiles. Unlike persistent pollutants, these structures often fragment into benign metabolites—addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing. This dual focus on functionality and sustainability resonates with patent trends in the EU and North America.

In materials science, the rigid cyclobutyl-triazole hybrid structure contributes to novel polymers with tunable thermal properties. Searches for "triazole monomers for OLEDs" or "cyclobutyl additives for coatings" frequently cite derivatives of this compound. Its potential in photoresist materials for semiconductor fabrication is another emerging niche.

Analytical challenges associated with CAS 2113454-32-1, such as chromatographic separation or spectroscopic characterization, are well-documented in open-access journals. The compound’s distinct NMR fingerprint (particularly the deshielded triazole proton) serves as a teaching example in spectroscopy courses worldwide.

As regulatory landscapes evolve, compounds like methyl 5-cyclobutyl-1H-1,2,3-triazole-4-carboxylate benefit from their non-toxic classification. This status facilitates global trade—a critical factor for suppliers addressing just-in-time inventory models in pharmaceutical supply chains.

The future directions for this compound may involve machine learning-assisted optimization of its synthetic routes or exploration of its biocatalytic transformations. With the fine chemicals market projected to grow at 6.2% CAGR (2023-2030), such versatile intermediates will remain at the forefront of innovation.